Hydroxyvalerenic acid
Hydroxyvalerenic acid
Brand Name:
Vulcanchem
CAS No.:
1619-16-5
VCID:
VC0190425
InChI:
InChI=1S/C15H22O3/c1-8-4-5-11(6-10(3)15(17)18)13-9(2)7-12(16)14(8)13/h6,8,11-12,14,16H,4-5,7H2,1-3H3,(H,17,18)/b10-6+/t8-,11+,12-,14+/m1/s1
SMILES:
Molecular Formula:
C15H22O3
Molecular Weight:
250.33 g/mol
Hydroxyvalerenic acid
CAS No.: 1619-16-5
Natural Products
VCID: VC0190425
Molecular Formula: C15H22O3
Molecular Weight: 250.33 g/mol
| CAS No. | 1619-16-5 |
|---|---|
| Product Name | Hydroxyvalerenic acid |
| Molecular Formula | C15H22O3 |
| Molecular Weight | 250.33 g/mol |
| IUPAC Name | (E)-3-[(1R,4S,7R,7aR)-1-hydroxy-3,7-dimethyl-2,4,5,6,7,7a-hexahydro-1H-inden-4-yl]-2-methylprop-2-enoic acid |
| Standard InChI | InChI=1S/C15H22O3/c1-8-4-5-11(6-10(3)15(17)18)13-9(2)7-12(16)14(8)13/h6,8,11-12,14,16H,4-5,7H2,1-3H3,(H,17,18)/b10-6+/t8-,11+,12-,14+/m1/s1 |
| Standard InChIKey | XJNQXTISSHEQKD-UNXUOHHUSA-N |
| Isomeric SMILES | C[C@@H]1CC[C@H](C2=C(C[C@H]([C@H]12)O)C)/C=C(\C)/C(=O)O |
| Canonical SMILES | CC1CCC(C2=C(CC(C12)O)C)C=C(C)C(=O)O |
| PubChem Compound | 6537505 |
| Last Modified | Nov 11 2021 |
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